![molecular formula C21H29N3O4 B2754329 N-(tert-butyl)-4-((7-methoxybenzofuran-2-carboxamido)methyl)piperidine-1-carboxamide CAS No. 1235302-27-8](/img/structure/B2754329.png)
N-(tert-butyl)-4-((7-methoxybenzofuran-2-carboxamido)methyl)piperidine-1-carboxamide
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Description
N-(tert-butyl)-4-((7-methoxybenzofuran-2-carboxamido)methyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C21H29N3O4 and its molecular weight is 387.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Intermediate for Vandetanib Synthesis : A study detailed the synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, a key intermediate for Vandetanib, through acylation, sulfonation, and substitution steps, with an emphasis on optimizing the synthetic method for improved yield (Min Wang et al., 2015).
Aromatic Polyamides : Research on the synthesis and properties of aromatic polyamides based on bis(ether-carboxylic acid) or bis(ether amine) derived from tert-butylcatechol showed the creation of noncrystalline, highly thermally stable polyamides suitable for various applications, highlighting the flexibility and thermal stability of such compounds (S. Hsiao et al., 2000).
Biological Evaluation
Anti-Inflammatory and Analgesic Agents : A novel synthesis involving benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone aimed at producing anti-inflammatory and analgesic agents. This research underscores the potential medicinal applications of compounds containing similar structural features, with significant COX-2 inhibition and analgesic and anti-inflammatory activities reported (A. Abu-Hashem et al., 2020).
Chemical Modification and Pain Relief : Another study explored the chemical modification of N-(4-tert-butylphenyl)-4-(3-chloropyridin-2-yl) piperazine-1-carboxamide (BCTC), a TRPV1 antagonist, to improve its pharmacological profile for chronic pain alleviation, highlighting the ongoing efforts to refine and enhance the efficacy of related compounds (Cunbin Nie et al., 2020).
properties
IUPAC Name |
N-tert-butyl-4-[[(7-methoxy-1-benzofuran-2-carbonyl)amino]methyl]piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H29N3O4/c1-21(2,3)23-20(26)24-10-8-14(9-11-24)13-22-19(25)17-12-15-6-5-7-16(27-4)18(15)28-17/h5-7,12,14H,8-11,13H2,1-4H3,(H,22,25)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBRGYGFMCDDERD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)N1CCC(CC1)CNC(=O)C2=CC3=C(O2)C(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H29N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.